cis-ACCP

• Molecular Formula: C7H15N2O4P
• Molecular Weight: 222.18 g/mol
• InChI: InChI=1S/C7H15N2O4P/c8-5-3-1-2-4-6(5)9-7(10)14(11,12)13/h5-6H,1-4,8H2,(H,9,10)(H2,11,12,13)/t5-,6+/m0/s1
• InChIKey: XHCXISPZIHYKQD-NTSWFWBYSA-N

cis-ACCP Overview: MMP-2 Selective Inhibitor

cis-ACCP (CAS 777075-44-2), or cis-2-aminocyclohexylcarbamoylphosphonic acid, is a chiral carbamoylphosphonate that functions as a reversible and competitive inhibitor of type IV collagen-specific matrix metalloproteinases MMP-2 and MMP-9 [1]. Its stereochemistry is a critical determinant of its target engagement profile, with the cis-configuration conferring a distinct inhibitory profile against the gelatinases compared to its trans-isomer . The compound is primarily employed in oncology and inflammation research as an antimetastatic agent and a modulator of TNFα secretion [2].

1

Stereochemical Identity

cis-ACCP (CAS 777075-44-2); trans-ACCP is gelatinase-inactive. Verify stereochemistry.

2

MMP-2 Selective Inhibition

Preferential gelatinase A (MMP-2) inhibitor; not a pan-MMP agent. Supports pathway-specific studies.

3

Non-Hydroxamate Scaffold

Phosphonate-based, non-zinc-chelating; reported in vivo tolerability differs from first-generation hydroxamate inhibitors.

4

Name Disambiguation

Do not confuse with cis-ACPD (mGluR agonist). This compound is an MMP-2 selective inhibitor only.

• [1] Hoffman A, Qadri B, Frant J, Katz Y, Bhusare SR, Breuer E, Hadar R, Reich R. Carbamoylphosphonate matrix metalloproteinase inhibitors 6: cis-2-aminocyclohexylcarbamoylphosphonic acid, a novel orally active antimetastatic matrix metalloproteinase-2 selective inhibitor--synthesis and pharmacodynamic and pharmacokinetic analysis. J Med Chem. 2008;51(5):1406-14. View Source
• [2] Harel E, Rubinstein A, Chen W, Breuer E, Tirosh B. Aminoalkylcarbamoylphosphonates reduce TNFα release from activated immune cells. Bioorg Med Chem Lett. 2010;20(22):6518-23. View Source

cis-ACCP Differentiation from Other MMP Inhibitors

Substituting cis-ACCP with a racemic mixture, a structurally similar carbamoylphosphonate, or a more potent but less selective MMP inhibitor introduces significant experimental variability and can lead to divergent biological outcomes. The trans-isomer of ACCP exhibits a completely different enzyme inhibition profile, failing to inhibit the gelatinases MMP-2 and MMP-9 and instead targeting MMP-3 and MMP-13 . Similarly, even within the same chemical class, other carbamoylphosphonates (e.g., cyclopentylcarbamoylphosphonic acid) differ in potency by orders of magnitude, while highly potent inhibitors like SB-3CT have distinct mechanisms of action and in vivo pharmacokinetics that do not recapitulate the specific pharmacodynamic profile of cis-ACCP [1][2].

Target Profile

cis-ACCP: MMP-2 preferred over MMP-9

Potential Substitute

Pan-MMP inhibitors (e.g., Batimastat)

Broad MMP suppression may mask MMP-2-specific contributions in invasion models.

Stereochemistry

cis-ACCP (active gelatinase inhibitor)

Potential Substitute

trans-ACCP or unspecified isomer

trans-ACCP shows no MMP-2/MMP-9 inhibition; gelative assay results will be invalid.

In Vivo Tolerability

cis-ACCP: reported no adverse findings up to 500 mg/kg in 14-day mouse model

Potential Substitute

Hydroxamate-based inhibitors (e.g., Marimastat)

Musculoskeletal toxicity reported with hydroxamate class; model tolerability may differ substantially.

• [1] Reich R, Hoffman A, Veerendhar A, et al. Carbamoylphosphonate matrix metalloproteinase inhibitors 3: in vivo evaluation of cyclopentylcarbamoylphosphonic acid in experimental metastasis and angiogenesis. Clin Cancer Res. 2005;11(10):3925-9. View Source
• [2] Frant J, Veerendhar A, Chernilovsky T, et al. Orally active, antimetastatic, nontoxic diphenyl ether-derived carbamoylphosphonate matrix metalloproteinase inhibitors. ChemMedChem. 2011;6(8):1471-7. View Source

cis-ACCP Quantitative Differentiation Evidence

MMP-2 vs MMP-9 Selectivity: cis-ACCP vs Batimastat

cis-ACCP demonstrates a stereochemistry-dependent inhibition profile that is fundamentally distinct from its trans-isomer. While cis-ACCP potently inhibits the gelatinases MMP-2 and MMP-9, the trans-isomer shows no inhibitory activity against these enzymes, instead exhibiting only moderate activity against MMP-3 and MMP-13 . This stereochemical specificity directly impacts the compound's utility in studies focused on gelatinase-mediated processes.

MMP-2 vs MMP-9 Selectivity

Cross-study comparable

5-fold MMP-2 preference (4 µM vs 20 µM). Batimastat: no gelatinase selectivity.

Supports MMP-2-specific dissection studies; pan-MMP inhibitors cannot provide isoform discrimination.

Potency differs ~1000×; choose based on experimental need for selectivity vs pan-suppression.

Evidence Dimension	Enzyme Inhibition Profile
Target Compound Data	cis-ACCP: Potent inhibition of MMP-2 (IC50 = 4 µM) and MMP-9 (IC50 = 20 µM)
Comparator Or Baseline	trans-ACCP: No inhibition of gelatinases MMP-2 and MMP-9; moderate activity against MMP-3 and MMP-13
Quantified Difference	Qualitative shift in target engagement: from gelatinase inhibition to a non-gelatinase profile
Conditions	In vitro enzyme inhibition assays using recombinant MMPs

Why This Matters

This stereochemical specificity ensures that experimental outcomes are attributable to gelatinase inhibition, preventing off-target effects from the trans-isomer that would confound data interpretation in studies of metastasis, angiogenesis, or tissue remodeling.

Stereochemical Requirement: cis-ACCP vs trans-ACCP

cis-ACCP is orally active and demonstrates robust antimetastatic efficacy in vivo. In a murine melanoma metastasis model, once-daily oral administration of cis-ACCP at 50 mg/kg reduced metastasis formation by approximately 90% [1]. Pharmacokinetic analysis in rats revealed that the compound's distribution is restricted to the extracellular fluid, its site of action, and it undergoes rapid elimination (t1/2 ≈ 19 min) with sustained absorption (t1/2 ≈ 126 min) and an overall oral bioavailability of 0.3% [1].

Stereochemical Requirement

Source review

cis-ACCP inhibits MMP-2/9; trans-ACCP shows zero gelatinase activity.

Correct stereoisomer is an absolute necessity; trans-ACCP will invalidate gelatinase experiments.

trans-ACCP only moderately active against MMP-3/13.

Evidence Dimension	Oral Activity and In Vivo Antimetastatic Efficacy
Target Compound Data	cis-ACCP (50 mg/kg, oral, q.d.): ~90% reduction in metastasis formation in a murine melanoma model
Comparator Or Baseline	SB-3CT: Primarily administered intraperitoneally (50 mg/kg/d i.p.) in bone metastasis models; oral activity not reported
Quantified Difference	cis-ACCP is orally active, while SB-3CT requires parenteral administration for in vivo studies
Conditions	Murine melanoma metastasis model (B16-F10 cells); pharmacokinetic studies in rats

Why This Matters

Oral activity enables convenient, stress-free chronic dosing in long-term animal studies, reducing experimental variability associated with repeated injections and more closely modeling potential therapeutic administration routes.

• [1] Hoffman A, Qadri B, Frant J, Katz Y, Bhusare SR, Breuer E, Hadar R, Reich R. Carbamoylphosphonate matrix metalloproteinase inhibitors 6: cis-2-aminocyclohexylcarbamoylphosphonic acid, a novel orally active antimetastatic matrix metalloproteinase-2 selective inhibitor--synthesis and pharmacodynamic and pharmacokinetic analysis. J Med Chem. 2008;51(5):1406-14. View Source

In Vivo Antimetastatic Efficacy and Therapeutic Window

In a comparative study of three amino-carbamoylphosphonates (PYR-CPO, PIP-CPO, and cis-ACCP), cis-ACCP was shown to reduce TNFα secretion from LPS-activated mouse peritoneal macrophages to a level equivalent to that achieved by the corticosteroid budesonide (BUD) [1]. Importantly, this effect occurred without cytotoxicity or inhibition of cell proliferation, and cis-ACCP did not inhibit TNFα-converting enzyme (TACE), indicating a distinct mechanism of action from PIP-CPO, which does target TACE [1].

In Vivo Antimetastatic Model

Cross-study comparable

~90% metastasis reduction at 50 mg/kg; no adverse findings up to 500 mg/kg in 14-day study.

Supports in vivo metastasis model research; reported safety margin broader than hydroxamate class.

Model: murine melanoma; once-daily oral or i.p.

Evidence Dimension	TNFα Secretion Reduction
Target Compound Data	cis-ACCP: Reduced TNFα secretion to a level equivalent to budesonide (BUD) in LPS-activated mouse peritoneal macrophages
Comparator Or Baseline	PYR-CPO and PIP-CPO: Also reduced TNFα secretion; however, only PIP-CPO exerted TACE inhibitory activity at therapeutic concentrations
Quantified Difference	Qualitative difference: cis-ACCP's anti-inflammatory effect is TACE-independent, whereas PIP-CPO's is TACE-dependent
Conditions	LPS-activated mouse peritoneal macrophages and splenocytes

Why This Matters

This distinct mechanism of action makes cis-ACCP a valuable tool for studying MMP- and TACE-independent pathways of TNFα regulation, enabling researchers to dissect inflammatory signaling without confounding TACE inhibition.

• [1] Harel E, Rubinstein A, Chen W, Breuer E, Tirosh B. Aminoalkylcarbamoylphosphonates reduce TNFα release from activated immune cells. Bioorg Med Chem Lett. 2010;20(22):6518-23. View Source

PK/PD Coupling: Extracellular Distribution and Sustained Blood Levels

cis-ACCP demonstrates potent inhibition of tumor cell invasion in vitro. At a concentration of 100 µM, cis-ACCP prevents 90% of tumor cell invasion across Matrigel-coated membranes . While SB-3CT is a more potent enzymatic inhibitor (Ki = 13.9 nM for MMP-2), its ability to inhibit invasion in similar assays has been reported, but direct head-to-head comparisons of invasion inhibition under identical conditions are not available. This evidence supports cis-ACCP's functional efficacy in a cellular context relevant to metastasis.

PK/PD Coupling Profile

Method context

Extracellular-restricted distribution; elimination t1/2 ≈19 min, absorption t1/2 ≈126 min.

Explains 24h efficacy despite low oral bioavailability (0.3%); supports compartment-specific modeling.

Trough concentration > minimal effective concentration.

Evidence Dimension	In Vitro Tumor Cell Invasion
Target Compound Data	cis-ACCP (100 µM): 90% inhibition of invasion across Matrigel-coated membranes
Comparator Or Baseline	SB-3CT: Reported to inhibit invasion of bone marrow endothelial cells and tubule formation in basement membrane matrix
Quantified Difference	Not directly comparable due to different assay conditions and cell types
Conditions	Tumor cell invasion assay using Matrigel-coated transwell membranes (in vitro)

Why This Matters

This functional assay confirms that cis-ACCP's MMP-2/9 inhibition translates to a robust blockade of a key metastatic step, validating its use as a tool compound for studying cell invasion and migration in vitro.

In Vitro Invasion Assay: Tumor Cell Traversion Inhibition

cis-ACCP exhibits a relatively short duration of MMP-2 inhibition, lasting approximately 30 minutes in vitro [1]. This characteristic distinguishes it from newer diphenyl ether-derived carbamoylphosphonate analogs, which have been engineered for prolonged inhibition lasting several hours [1]. This property defines cis-ACCP as a tool for studying acute MMP-2 inhibition and underscores the importance of its once-daily dosing regimen in vivo to achieve sustained antimetastatic effects.

Tumor Cell Invasion Assay

Data to verify

~90% inhibition of Matrigel invasion at 100 µM.

Links enzymatic inhibition to functional anti-invasive effect in cell-based model.

Source data limited; verify under own experimental conditions.

Evidence Dimension	Duration of MMP-2 Inhibition
Target Compound Data	cis-ACCP: Inhibits MMP-2 for ~30 minutes in vitro
Comparator Or Baseline	Diphenyl ether-derived carbamoylphosphonates (e.g., those with (CH2)5,6 linkers): Inhibit MMP activity for the duration of measurement, lasting several hours [1]
Quantified Difference	At least a 6- to 10-fold difference in inhibition duration (minutes vs. hours)
Conditions	In vitro MMP-2 activity assays

Why This Matters

Understanding the transient nature of cis-ACCP's inhibition is crucial for experimental design, particularly in time-course studies and when comparing results to next-generation inhibitors with prolonged pharmacodynamics.

• [1] Frant J, Veerendhar A, Chernilovsky T, Nedvetzki S, Vaksman O, Hoffman A, Breuer E, Reich R. Orally active, antimetastatic, nontoxic diphenyl ether-derived carbamoylphosphonate matrix metalloproteinase inhibitors. ChemMedChem. 2011;6(8):1471-7. View Source

cis-ACCP Validated Application Scenarios

MMP-2-Specific Dissection in Cancer Metastasis

Use cis-ACCP when the research question requires a stereospecific inhibitor of MMP-2 and MMP-9. Its defined cis-configuration ensures that observed effects are due to gelatinase inhibition, avoiding the confounding off-target profile of the trans-isomer, which targets MMP-3 and MMP-13 [1]. This is critical for studies in cancer metastasis, angiogenesis, and tissue remodeling where gelatinase activity is a primary endpoint.

Oral Antimetastatic Efficacy Without Musculoskeletal Toxicity

Employ cis-ACCP for chronic, stress-free oral administration in vivo. Its demonstrated oral bioavailability and robust antimetastatic efficacy (~90% reduction in metastasis at 50 mg/kg q.d.) make it suitable for long-term studies where repeated intraperitoneal injections would introduce confounding stress and variability [1]. This is particularly advantageous in syngeneic or xenograft metastasis models requiring weeks of treatment.

PK/PD of Extracellular Matrix-Targeted Therapeutics

Select cis-ACCP for studies aimed at dissecting the mechanisms of TNFα secretion in inflammation. Unlike the related compound PIP-CPO, cis-ACCP reduces TNFα levels without inhibiting TACE, providing a cleaner tool for studying MMP-dependent and -independent pathways in cytokine regulation [1]. This is valuable in models of chronic inflammation, autoimmune disease, and macrophage biology.

MMP-2 Activity Assay Standardization and Control

Utilize cis-ACCP as a tool for acute, transient inhibition of MMP-2. Its short duration of action (~30 minutes in vitro) allows researchers to study the immediate downstream effects of MMP-2 blockade without prolonged pathway suppression, facilitating time-resolved analysis of signaling events [1]. This is ideal for pulse-chase experiments and studies of early metastatic events.

Application

Selection Property

Validation Focus

MMP-2-Specific Cancer Metastasis Research

Gelatinase selectivity (MMP-2 preferred over MMP-9)

Distinguish MMP-2-driven invasion from pan-MMP suppression

In Vivo Oral Dosing Model for Antimetastatic Endpoint Evaluation

Non-hydroxamate, reported 14-day tolerability window

Metastasis burden quantification; body weight and clinical sign monitoring

PK/PD Relationship of Extracellularly Distributed Agents

Extracellular-restricted distribution, sustained absorption

Plasma concentration above minimal effective concentration over 24 h

MMP-2 Activity Assay Control with Stereoisomer Verification

cis-ACCP as active inhibitor; trans-ACCP as negative control

Stereochemical specificity confirmation in gelatinase assays

• [1] Hoffman A, Qadri B, Frant J, Katz Y, Bhusare SR, Breuer E, Hadar R, Reich R. Carbamoylphosphonate matrix metalloproteinase inhibitors 6: cis-2-aminocyclohexylcarbamoylphosphonic acid, a novel orally active antimetastatic matrix metalloproteinase-2 selective inhibitor--synthesis and pharmacodynamic and pharmacokinetic analysis. J Med Chem. 2008;51(5):1406-14. View Source